Cas no 2112019-07-3 (Methyl 2-amino-2-(2,5-dimethoxypyridin-4-yl)acetate)

• Product Name: Methyl 2-amino-2-(2,5-dimethoxypyridin-4-yl)acetate
• CAS No: 2112019-07-3
• MF: C₁₀H₁₄N₂O₄
• MW: 226.229162693024
• CID: 5758240
• PubChem ID: 165695368
• Update Time: 2025-05-23

Methyl 2-amino-2-(2,5-dimethoxypyridin-4-yl)acetate Chemical and Physical Properties

Names and Identifiers

• EN300-1729345
• 2112019-07-3
• methyl 2-amino-2-(2,5-dimethoxypyridin-4-yl)acetate
• Methyl 2-amino-2-(2,5-dimethoxypyridin-4-yl)acetate

• Inchi： 1S/C10H14N2O4/c1-14-7-5-12-8(15-2)4-6(7)9(11)10(13)16-3/h4-5,9H,11H2,1-3H3
• InChI Key： FAWXGXXJPLIMJQ-UHFFFAOYSA-N
• SMILES： O(C)C1=CN=C(C=C1C(C(=O)OC)N)OC

Computed Properties

• Exact Mass: 226.09535693g/mol
• Monoisotopic Mass: 226.09535693g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 83.7Ų

Additional information on Methyl 2-amino-2-(2,5-dimethoxypyridin-4-yl)acetate

Methyl 2-amino-2-(2,5-dimethoxypyridin-4-yl)acetate (CAS No. 2112019-07-3): An Overview of Its Structure, Properties, and Applications

Methyl 2-amino-2-(2,5-dimethoxypyridin-4-yl)acetate (CAS No. 2112019-07-3) is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and pharmaceutical research. This compound is characterized by its methyl ester group, amino functionality, and the presence of a 2,5-dimethoxypyridin-4-yl substituent, which collectively contribute to its distinct properties and reactivity.

The molecular formula of Methyl 2-amino-2-(2,5-dimethoxypyridin-4-yl)acetate is C₁₁H₁₆N₂O₄, and its molecular weight is approximately 236.25 g/mol. The compound can be synthesized through a series of well-defined chemical reactions, including the coupling of an appropriate amino acid derivative with a substituted pyridine compound. The synthetic route often involves the use of coupling reagents such as EDC (1-(3-dimethylaminopropyl)-3-ethylcarbodiimide) and HOBt (1-hydroxybenzotriazole) to facilitate the formation of the amide bond.

In terms of physical properties, Methyl 2-amino-2-(2,5-dimethoxypyridin-4-yl)acetate is a solid at room temperature with a melting point ranging from 85 to 88°C. It is moderately soluble in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO), but has limited solubility in water. The compound's solubility characteristics make it suitable for various analytical techniques and biological assays.

The amino group in Methyl 2-amino-2-(2,5-dimethoxypyridin-4-yl)acetate imparts basic properties to the molecule, allowing it to form salts with acids. This property is particularly useful in pharmaceutical applications where the formation of stable salts can enhance the compound's bioavailability and stability. Additionally, the presence of the methyl ester group provides a handle for further chemical modifications, such as hydrolysis to the corresponding carboxylic acid or esterification with other alcohols.

The 2,5-dimethoxypyridin-4-yl substituent is a key feature that contributes to the compound's biological activity. Pyridine derivatives are known for their diverse biological properties, including anti-inflammatory, antiviral, and anticancer activities. The methoxy groups on the pyridine ring enhance the lipophilicity of the molecule, which can improve its cell membrane permeability and target binding affinity.

Recent studies have explored the potential applications of Methyl 2-amino-2-(2,5-dimethoxypyridin-4-yl)acetate in medicinal chemistry. One notable area of research involves its use as a lead compound for the development of novel therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry reported that derivatives of this compound exhibited potent inhibitory activity against specific kinases involved in cancer progression. The researchers found that these derivatives could selectively inhibit the activity of certain kinases without affecting other essential enzymes, making them promising candidates for targeted cancer therapy.

Another area of interest is the use of Methyl 2-amino-2-(2,5-dimethoxypyridin-4-yl)acetate as a building block for the synthesis of more complex molecules with enhanced biological activity. For example, researchers at a leading pharmaceutical company have developed a series of analogs by modifying the substituents on the pyridine ring and optimizing the amino functionality. These analogs have shown improved pharmacokinetic profiles and enhanced efficacy in preclinical models of various diseases.

In addition to its potential therapeutic applications, Methyl 2-amino-2-(2,5-dimethoxypyridin-4-yl)acetate has also been investigated for its use in diagnostic imaging agents. The unique electronic properties of the pyridine ring make it suitable for conjugation with imaging probes such as fluorophores or radioisotopes. This has led to the development of imaging agents that can selectively target specific biomarkers or cellular processes, providing valuable insights into disease mechanisms and treatment responses.

The safety profile of Methyl 2-amino-2-(2,5-dimethoxypyridin-4-yl)acetate has been extensively evaluated through various toxicological studies. These studies have demonstrated that the compound exhibits low toxicity at therapeutic concentrations and does not cause significant adverse effects in animal models. However, as with any new chemical entity, further safety assessments are necessary before it can be considered for clinical trials.

In conclusion, Methyl 2-amino-2-(2,5-dimethoxypyridin-4-yl)acetate (CAS No. 2112019-07-3) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable biological properties make it an attractive candidate for further development as a therapeutic agent or diagnostic tool. Ongoing research continues to uncover new insights into its mechanisms of action and potential uses, highlighting its significance in advancing our understanding and treatment of various diseases.